Cas no 780800-74-0 (3-(propan-2-yl)pyridine-2-carbaldehyde)

3-(propan-2-yl)pyridine-2-carbaldehyde structure
780800-74-0 structure
Product name:3-(propan-2-yl)pyridine-2-carbaldehyde
CAS No:780800-74-0
MF:C9H11NO
MW:149.18974
CID:553775
PubChem ID:45083635

3-(propan-2-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxaldehyde,3-(1-methylethyl)-
    • 2-Pyridinecarboxaldehyde, 3-(1-methylethyl)- (9CI)
    • 3-propan-2-ylpyridine-2-carbaldehyde
    • 3-(propan-2-yl)pyridine-2-carbaldehyde
    • 3 -isopropyl-pyridine-2-carbaldehyde
    • 3-ISOPROPYLPICOLINALDEHYDE
    • 3-(1-METHYLETHYL)-2-PYRIDINECARBOXALDEHYDE
    • IDULKRZSZVQVJN-UHFFFAOYSA-N
    • 3-isopropyl-pyridine-2-carbaldehyde
    • 3-isopropyl-pyridine-2-carboxaldehyde
    • AT24574
    • SCHEMBL2082260
    • AB65916
    • DTXSID301265012
    • GS2408
    • 780800-74-0
    • Inchi: InChI=1S/C9H11NO/c1-7(2)8-4-3-5-10-9(8)6-11/h3-7H,1-2H3
    • InChI Key: IDULKRZSZVQVJN-UHFFFAOYSA-N
    • SMILES: CC(C)C1=C(N=CC=C1)C=O

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30Ų
  • XLogP3: 1.8

3-(propan-2-yl)pyridine-2-carbaldehyde Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1379-500MG
3-(propan-2-yl)pyridine-2-carbaldehyde
780800-74-0 95%
500MG
¥ 3,418.00 2023-04-13
Alichem
A029207726-25g
3-Isopropylpicolinaldehyde
780800-74-0 95%
25g
$4971.40 2023-09-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1379-250MG
3-(propan-2-yl)pyridine-2-carbaldehyde
780800-74-0 95%
250MG
¥ 2,052.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1379-1G
3-(propan-2-yl)pyridine-2-carbaldehyde
780800-74-0 95%
1g
¥ 5,121.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1379-5.0g
3-(propan-2-yl)pyridine-2-carbaldehyde
780800-74-0 95%
5.0g
¥15365.0000 2024-07-20
Alichem
A029207726-5g
3-Isopropylpicolinaldehyde
780800-74-0 95%
5g
$1688.40 2023-09-01
Chemenu
CM525342-1g
3-Isopropylpicolinaldehyde
780800-74-0 98%
1g
$732 2022-06-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1379-100MG
3-(propan-2-yl)pyridine-2-carbaldehyde
780800-74-0 95%
100MG
¥ 1,280.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBYS1379-10G
3-(propan-2-yl)pyridine-2-carbaldehyde
780800-74-0 95%
10g
¥ 25,608.00 2023-04-13
Ambeed
A787112-1g
3-Isopropylpicolinaldehyde
780800-74-0 98+%
1g
$690.0 2024-04-17

3-(propan-2-yl)pyridine-2-carbaldehyde Related Literature

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(CAS:780800-74-0)3-(propan-2-yl)pyridine-2-carbaldehyde
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